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Compound of Interest

Compound Name: Enhydrin chlorohydrin

Cat. No.: B15596066 Get Quote

Disclaimer: The compound "Enhydrin chlorohydrin" is not a readily identifiable chemical

entity in scientific literature or chemical databases. This guide has been constructed by

synthesizing information on its potential constituent components: enhydrin, a sesquiterpene

lactone, and the general class of chlorohydrins. The following safety and handling precautions

are based on the known hazards of these related chemical classes and should be considered a

precautionary guide for researchers, scientists, and drug development professionals working

with novel or uncharacterized substances.

Hazard Identification and Toxicological Profile
Enhydrin is a type of sesquiterpene lactone, a class of compounds known for a range of

biological activities and associated toxicities.[1] Chlorohydrins are a class of organic

compounds that contain both a chlorine and a hydroxyl group. The combination of these two

chemical moieties suggests that "Enhydrin chlorohydrin" should be handled as a substance

with significant potential for toxicity.

Sesquiterpene lactones are known to be irritating to the skin, eyes, and gastrointestinal tract.[2]

They are a primary cause of allergic contact dermatitis from plants in the Asteraceae family

(daisies, asters).[3][4] Concerns have also been raised about the potential for genotoxicity and

embryotoxicity with some sesquiterpene lactones.[1] Their toxicity is often attributed to their

ability to alkylate biological molecules.[1]

Chlorohydrins, such as ethylene chlorohydrin, are known to be poisonous by ingestion,

inhalation, and skin contact.[5] They can be irritating to the skin and eyes and may cause
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reproductive damage.[5][6] Exposure can lead to effects on the nervous system, liver, spleen,

and lungs.[5] Higher levels of exposure can cause nausea, vomiting, dizziness, confusion, and

in severe cases, coma and death.[5]

Table 1: Summary of Potential Toxicological Hazards
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Hazard Category
Associated Effects from
Parent Compound Classes

References

Acute Toxicity

Chlorohydrins: Poisonous by

ingestion, inhalation, and skin

contact. Can cause nausea,

vomiting, and abdominal pain.

[5]

Sesquiterpene Lactones:

Irritating to the gastrointestinal

tract.

[2]

Skin Corrosion/Irritation
Chlorohydrins: Can cause skin

irritation.
[5]

Sesquiterpene Lactones:

Known to cause allergic

contact dermatitis.

[1][3][7]

Eye Damage/Irritation
Chlorohydrins: Can cause

severe eye irritation.
[5]

Sesquiterpene Lactones:

Irritating to the eyes.
[2]

Respiratory Sensitization

Chlorohydrins: Breathing can

irritate the nose and throat,

causing coughing and

wheezing.

[5]

Germ Cell Mutagenicity

Sesquiterpene Lactones: A

growing number are reported

to be mutagenic in various

assays.

[1]

Reproductive Toxicity
Chlorohydrins: May cause

reproductive damage.
[5]

Sesquiterpene Lactones:

Concerns have been raised

regarding embryotoxicity for

some compounds in this class.

[1]
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Specific Target Organ Toxicity

(Single Exposure)

Chlorohydrins: Can affect

concentration, memory, and

cause headaches, dizziness,

and confusion.

[5]

Specific Target Organ Toxicity

(Repeated Exposure)

Chlorohydrins: High or

repeated exposure can

damage nerves, liver, and

kidneys.

[5]

Safety and Handling Precautions
Given the potential hazards, stringent safety protocols should be implemented when handling

"Enhydrin chlorohydrin" or any novel compound with a similar predicted toxicological profile.

Table 2: Recommended Safety and Handling Procedures
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Precaution Category Recommended Procedure References

Engineering Controls

Work should be conducted in a

well-ventilated area, preferably

within a certified chemical

fume hood, to minimize

inhalation exposure.

[6]

Personal Protective Equipment

(PPE)

Gloves: Wear chemical-

resistant gloves (e.g., nitrile,

neoprene).

Eye Protection: Use chemical

safety goggles and/or a face

shield.

[6]

Body Protection: Wear a lab

coat and closed-toe shoes. For

significant exposure risk,

chemical-resistant clothing

may be necessary.

[8]

Respiratory Protection: If

working outside a fume hood

or if aerosols/dust may be

generated, use a NIOSH-

approved respirator.

Hygiene Practices

Avoid all personal contact,

including inhalation. Do not

eat, drink, or smoke in the

laboratory.[5][6] Wash hands

thoroughly with soap and

water after handling, before

breaks, and at the end of the

workday.[5][6] Contaminated

work clothing should be

removed promptly and

laundered separately.[5]
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Storage

Store in a cool, dry, well-

ventilated, and securely locked

area. Keep containers tightly

closed.[6] Store away from

incompatible materials such as

strong acids, strong bases,

and oxidizing agents.[5][6]

Spill and Disposal

Spills: In case of a spill,

evacuate the area. Wear

appropriate PPE for cleanup.

[8] Absorb liquid spills with an

inert material (e.g., vermiculite,

sand) and collect in a sealed

container for disposal. Avoid

generating dust from solid

spills.[9]

Disposal: Dispose of waste in

accordance with all local, state,

and federal regulations. Do not

allow the substance to enter

drains.

Experimental Protocols and Workflows
As no specific experimental protocols for "Enhydrin chlorohydrin" exist, a generalized

workflow for handling a novel, potentially hazardous compound is presented below. This

workflow emphasizes a safety-first approach from initial assessment to final disposal.
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Caption: Generalized workflow for handling a novel, potentially hazardous compound.
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Potential Biological Effects and Signaling Pathways
The biological activity of "Enhydrin chlorohydrin" is uncharacterized. However, based on its

constituent parts, it may possess cytotoxic properties. Many toxic compounds exert their effects

by interfering with critical cellular signaling pathways. For instance, compounds can induce

apoptosis (programmed cell death) or trigger inflammatory responses through pathways like

the Mitogen-Activated Protein Kinase (MAPK) or PI3K/Akt signaling cascades.[10][11] A

hypothetical signaling pathway illustrating how a cytotoxic compound might induce an apoptotic

response is depicted below.

Enhydrin Chlorohydrin
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or Intracellular Target

MAPK Cascade
(e.g., JNK, p38)

Activation
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Caption: Hypothetical signaling pathway for a cytotoxic compound inducing apoptosis.
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This diagram illustrates a potential mechanism where the compound could activate stress-

related kinases (MAPK pathway) and inhibit survival pathways (PI3K/Akt), leading to the

activation of caspases and subsequent cell death. This is a generalized model, and the actual

mechanism of action for any novel compound would require dedicated experimental

investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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